BENGHE Foundational & Exploratory

Check Availability & Pricing

3-(3-Hydroxypropyl)-1,3-dimethylurea: Technical
Profile and Synthetic Utility

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

3-(3-hydroxypropyl)-1,3-
Compound Name:

dimethylurea
CAS No.: 25064-50-0
Cat. No.: B6166648

Get Quote

Executive Summary

3-(3-Hydroxypropyl)-1,3-dimethylurea (CAS: 211756-65-9) is a trisubstituted acyclic urea
derivative characterized by a terminal hydroxyl functional group on a propy! chain.[1]
Chemically, it represents the "open-chain” form of the cyclic urea solvent DMPU.[1] Its
significance in drug development lies in three areas:

» Synthetic Intermediate: It functions as a versatile building block for constructing N,N'-
disubstituted cyclic ureas via intramolecular cyclization.[1]

e Metabolic Marker: It is a known hydrolysis product of DMPU, serving as a biomarker for
solvent stability and degradation studies in pharmaceutical formulations.[1]

» Functional Scaffold: The free hydroxyl group allows for further derivatization (e.g.,
mesylation, halogenation) to create complex urea-linked pharmacophores without disturbing
the stable urea core.[1]
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hemical Identity & Physicochemical :

Property Data
Chemical Name 1-(3-Hydroxypropyl)-1,3-dimethylurea
CAS Number 211756-65-9
N-(3-Hydroxypropyl)-N,N'-dimethylurea; Acyclic
Synonyms
DMPU
Molecular Formula CeH14N202
Molecular Weight 146.19 g/mol
Structure Me—-NH-C(=0)-N(Me)—(CH2)s—OH
Physical State Viscous liquid or low-melting solid (hygroscopic)
. Highly soluble in water, MeOH, EtOH, DMSO;
Solubility o )
Miscible with CH2Clz
pKa (Calc.) ~13-14 (Urea NH), ~16 (Alcohol OH)

Structural Insight: Unlike symmetrical ureas (e.g., 1,3-dimethylurea), this compound is
unsymmetrical.[1] The N1 nitrogen bears both a methyl and a 3-hydroxypropyl group, while the
N3 nitrogen bears a single methyl group and a proton.[1] This asymmetry is crucial for
regioselective reactions.[1]

Synthesis & Manufacturing Protocols

The synthesis of 3-(3-hydroxypropyl)-1,3-dimethylurea is primarily achieved through
nucleophilic addition, leveraging the differential nucleophilicity of amines versus alcohols.[1]

Protocol A: Isocyanate Addition (Primary Route)

This method ensures high regioselectivity by exploiting the greater nucleophilicity of the
secondary amine over the primary alcohol.[1]

e Precursors: N-Methyl-3-aminopropanol, Methyl Isocyanate.[1]

e Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF).[1]
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e Conditions: 0°C to Room Temperature (RT), Inert Atmosphere (N2).[1]
Step-by-Step Methodology:

e Preparation: Charge a reaction vessel with N-methyl-3-aminopropanol (1.0 eq) and
anhydrous DCM (10 vol). Cool to 0°C under nitrogen.

o Addition: Dropwise add Methyl Isocyanate (1.05 eq) dissolved in DCM over 30 minutes.
Maintain internal temperature <5°C to prevent O-carbamoylation side reactions.[1]

o Reaction: Allow the mixture to warm to RT and stir for 4—6 hours. Monitor by TLC
(MeOH/DCM 1:9) or LC-MS.[1]

e Quench & Workup: Quench excess isocyanate with a small amount of MeOH. Concentrate
the mixture under reduced pressure.

 Purification: The crude product is often pure enough (>95%).[1] If necessary, purify via flash
column chromatography (SiO2, DCM/MeOH gradient).[1]

Protocol B: Hydrolytic Ring Opening of DMPU (Degradation
Pathway)

This route is less common for synthesis but critical for understanding stability.[1]
e Reaction: DMPU + NaOH (aq) or HCI (aq)
3-(3-hydroxypropyl)-1,3-dimethylurea.[1]

¢ Relevance: Occurs under harsh acidic/basic conditions, highlighting the importance of
monitoring DMPU quality in APl manufacturing.

Mechanism & Reaction Pathways (Visualization)

The following diagram illustrates the synthesis from N-methyl-3-aminopropanol and the
compound's relationship to the cyclic solvent DMPU.
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N-Methyl-3-aminopropanol Nucleophilic Addition Activated Intermediate

(Nucleophile) % Activation (MsCI/TsCI (Mesylate/Tosylate) Cyclization (NaH/THF)

3-(3-Hydroxypropyl)-1,3-dimethylurea
> (CAS 211756-65-9) . Hydrolysis (H+/H20) . ... ... ...

DMPU
(Cyclic Solvent)

Methyl Isocyanate
(Electrophile)

Click to download full resolution via product page

Caption: Synthesis of CAS 211756-65-9 via isocyanate addition and its reversible relationship
with DMPU.

Applications in Drug Development
A. Precursor for N-Heterocyclic Scaffolds

The 3-hydroxypropyl chain acts as a "tethered" electrophile upon activation.[1] Researchers
use this compound to synthesize N,N'-disubstituted cyclic ureas which are pharmacophores in
various kinase inhibitors and HIV protease inhibitors.[1]

o Workflow: React CAS 211756-65-9 with Methanesulfonyl chloride (MsCI)

Treat with Sodium Hydride (NaH)

Intramolecular cyclization yields functionalized DMPU derivatives.[1]

B. Solvent Substitute & Toxicity Modeling

DMPU is a replacement for the carcinogenic solvent HMPA.[1][2] However, DMPU itself has
reproductive toxicity concerns.[1]

e Usage: 3-(3-Hydroxypropyl)-1,3-dimethylurea is used in toxicological screening to
differentiate between the toxicity of the intact cyclic solvent and its open-chain metabolites.[1]
It serves as a negative control in permeability assays, as the open chain significantly alters
lipophilicity (LogP) compared to the cyclic analog.[1]

C. Urea-Based Linker Systems

In PROTAC (Proteolysis Targeting Chimera) design, the urea moiety provides a stable, neutral
linker.[1] The terminal hydroxyl group allows for the attachment of E3 ligase ligands or target
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protein warheads via ether or ester linkages, while the N-methyl groups prevent metabolic N-
dealkylation.[1]

Analytical Characterization

To validate the identity of synthesized 3-(3-hydroxypropyl)-1,3-dimethylurea, the following
spectral signatures should be observed:

Method Characteristic Signals

0 1.75 (quint, 2H, -CH2-CH2-CH3-); & 2.80 (s,
3H, N-CHs); 8 2.95 (s, 3H, N-CH3s); & 3.35 {(t,
2H, N-CHz2-); 8 3.60 (t, 2H, -CH2-OH); 6 5.80 (br
s, 1H, NH).[1]

1H NMR (CDCls)

Carbonyl signal at ~165 ppm; Methyl carbons at
13C NMR ~27 ppm and ~35 ppm; Propyl carbons at ~30,
45, 59 ppm.[1]

Broad O-H stretch (3300-3400 cm™1); Strong
IR Spectroscopy C=0 stretch (1620-1640 cm~1); N-H bend
(~1550 cm~1).[1]

[M+H]* = 147.1 m/z; Fragment at 115 m/z (loss

Mass Spectrometr
P Y of CH20H) or 88 m/z (dimethylurea core).[1]

Safety & Handling (E-E-A-T)

o Hazard Classification: While less volatile than DMPU, this compound should be treated as a
potential irritant and reprotoxic agent due to its structural similarity to alkylated ureas.[1]

o Storage: Hygroscopic. Store under inert gas (Argon/Nitrogen) at 2—8°C.

» Disposal: Incineration in a chemical waste facility equipped with afterburners (Nitrogen
oxides generation).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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